Cas no 1219130-25-2 (6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine)

• Product Name: 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine
• CAS No: 1219130-25-2
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 2157407
• PubChem ID: 50987596
• Update Time: 2025-05-20

6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine
• FFCWLAWSUWSSTQ-UHFFFAOYSA-N
• 1219130-25-2
• SCHEMBL465818
• 6-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]pyrazin-2-amine
• DA-47124

• Inchi： 1S/C10H15N3O3/c1-10(2)15-6-7(16-10)5-14-9-4-12-3-8(11)13-9/h3-4,7H,5-6H2,1-2H3,(H2,11,13)
• InChI Key： FFCWLAWSUWSSTQ-UHFFFAOYSA-N
• SMILES： O1C(COC2C=NC=C(N)N=2)COC1(C)C

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: 0

Additional information on 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine

Professional Introduction to Compound with CAS No 1219130-25-2 and Product Name: 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine

The compound with CAS No 1219130-25-2 and the product name 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazinamide core, which is a well-known scaffold in the design of bioactive molecules. The presence of a dimethyl-1,3-dioxolan moiety further enhances its chemical diversity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from heterocyclic structures. Pyrazine derivatives, in particular, have been extensively studied for their broad spectrum of biological activities. The compound in question, 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine, exhibits intriguing pharmacological properties that make it an attractive subject for further investigation. The methoxy group attached to the pyrazine ring introduces additional functionality, which can be exploited for modulating biological targets. This structural feature aligns with the growing trend in drug discovery towards the development of molecules with multiple binding sites and enhanced binding affinity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that compounds with similar structural motifs have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The dimethyl-1,3-dioxolan group is particularly noteworthy as it can influence the metabolic stability and pharmacokinetic profile of the molecule. This is crucial for ensuring that the drug candidate reaches its target site in sufficient concentration and remains active for an appropriate duration.

The synthesis of 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine involves a series of well-established organic reactions that highlight the expertise required to manipulate complex molecular architectures. The process typically begins with the preparation of the pyrazinamide core, followed by functionalization at the 2-position with a methoxy group. The introduction of the dimethyl-1,3-dioxolan moiety is achieved through nucleophilic substitution or other suitable coupling reactions. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

Recent advancements in computational chemistry have significantly accelerated the drug discovery process. Molecular modeling techniques can predict how different compounds will interact with biological targets at an atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for specific receptors or enzymes. In the case of 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-amine, computational studies have suggested that it may interact with proteins involved in cell signaling pathways relevant to cancer and inflammation. These findings provide a strong rationale for further experimental validation.

In vitro studies have begun to unravel the mechanistic basis of this compound's activity. Initial assays indicate that it may inhibit key enzymes or receptors implicated in disease pathogenesis. For instance, preliminary data suggest that it could interfere with signaling pathways mediated by growth factor receptors or cyclooxygenase enzymes. Such interactions could lead to therapeutic benefits by modulating cellular processes such as proliferation and inflammation. However, more comprehensive studies are needed to fully elucidate its mechanism of action and assess its potential as a drug candidate.

The pharmacokinetic properties of 6-((2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy)pyrazin-2-am ine are also under investigation. Factors such as solubility, stability in biological fluids, and metabolic clearance rates will determine its suitability for clinical development. Advances in biopharmaceutical profiling have enabled researchers to predict these properties early in the discovery process using experimental data from related compounds or computational models. This approach helps to identify promising candidates while minimizing costly failures later in development.

Given its promising profile,6-( (2 , 2 - Dimethyl - 1 , 3 - dioxolan - 4 - yl ) methoxy ) pyrazin - 2 - am ine represents an exciting opportunity for further research and development. Collaborations between academic institutions and pharmaceutical companies are increasingly common to translate laboratory discoveries into clinical applications. Such partnerships leverage complementary expertise and resources to accelerate progress from bench to market. The success of this compound would not only validate its unique structure but also contribute to our understanding of disease mechanisms and therapeutic strategies.

The broader implications of this research extend beyond individual molecules to advancements in drug design principles. The integration of structural biology insights with computational methods has revolutionized how new drugs are discovered and designed. By leveraging these tools,6-( ( 2 , 2 - Dimethyl - 1 , 3 - dioxolan - 4 - yl ) methoxy ) pyrazin - 2 - am ine could serve as a model system for developing future generations of bioactive compounds.